3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride
Overview
Description
3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride (3-MTHB-HCl) is an organic compound derived from the benzothiazepine family of compounds. It is a colorless, crystalline solid that is soluble in water and has a melting point of 140°C. 3-MTHB-HCl is a widely used pharmaceutical drug that is used to treat various medical conditions, including hypertension, heart failure, and chronic pain.
Mechanism of Action
3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride acts primarily as a calcium channel blocker, inhibiting the influx of calcium ions into the cells of the cardiovascular system. This reduces the force of contraction of the heart muscle and lowers blood pressure. It also acts as a GABA agonist, stimulating the release of the neurotransmitter GABA, which has a calming effect on the central nervous system.
Biochemical and Physiological Effects
3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to reduce blood pressure, decrease heart rate, reduce inflammation, and reduce the risk of arrhythmia. It has also been found to reduce anxiety, improve sleep quality, and reduce the risk of stroke.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride in lab experiments is that it is a readily available and relatively inexpensive compound. It is also easy to synthesize and has a high purity. The main limitation is that it is not very stable, which can limit its use in certain experiments.
Future Directions
Given its wide range of effects, 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride has potential for further research and development. Potential future directions for 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride research include further investigation into its effects on the cardiovascular system, its potential as an anti-inflammatory agent, its potential as an anxiolytic, and its potential as a treatment for stroke. Additionally, further research into its mechanism of action, pharmacokinetics, and pharmacodynamics could lead to new and improved treatments for various medical conditions.
Synthesis Methods
3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride is synthesized from the reaction of 1,4-benzothiazepine and methyl iodide in the presence of a base. The reaction is carried out in an aqueous solution of sodium hydroxide or potassium hydroxide at room temperature. The reaction yields the desired compound in high yields and purity.
Scientific Research Applications
3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride has been studied extensively in scientific research. It has been used as a model compound to study the effects of drugs on the cardiovascular system and as a tool to study the effects of drugs on the central nervous system. It has also been used to study the effects of drugs on the immune system, as well as in the study of drug metabolism and pharmacokinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride involves the condensation of 2-aminobenzothiazole with cyclohexanone followed by reduction and chlorination.", "Starting Materials": [ "2-aminobenzothiazole", "cyclohexanone", "sodium borohydride", "hydrochloric acid", "sodium nitrite", "sodium chloride" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzothiazole with cyclohexanone in the presence of acetic acid to form 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine.", "Step 2: Reduction of the intermediate product with sodium borohydride in methanol to form the corresponding alcohol.", "Step 3: Chlorination of the alcohol with hydrochloric acid and sodium nitrite to form the hydrochloride salt of 3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine." ] } | |
CAS RN |
24187-67-5 |
Product Name |
3-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine hydrochloride |
Molecular Formula |
C10H14ClNS |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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